Dimethyl 4,4-dimethylcyclohexane-1,1-dicarboxylate

• Molecular Formula: C12H20O4
• Molecular Weight: 228.28 g/mol
• IUPAC Name: dimethyl 4,4-dimethylcyclohexane-1,1-dicarboxylate
• InChI: InChI=1S/C12H20O4/c1-11(2)5-7-12(8-6-11,9(13)15-3)10(14)16-4/h5-8H2,1-4H3
• InChI Key: KOKXTFSZCRDWND-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)(C(=O)OC)C(=O)OC)C

Description

Dimethyl 4,4-dimethylcyclohexane-1,1-dicarboxylate is a useful research compound. Its molecular formula is C12H20O4 and its molecular weight is 228.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 4,4-dimethyl-cyclohexane carboxylic acid (7.17 g, 42.2 mmol) in THF (15 mL) was added dropwise to a solution of lithium diisopropylamine (6.84 g, 63.3 mmol) in THF (60 mL) at −78° C. After stirring for 1 h at the same temperature, a solution of methylchloroformate (6.0 g, 63.3 nmol) in THF (15 mL) was added slowly and the mixture was allowed to warm to room temperature. After 18 h the reaction mixture was quenched with saturated aqueous NH4Cl solution (150 mL) and the aqueous residue was extracted with EtOAc (100 mL×5). The combined organic layers were dried (MgSO4). After removal of the solvent under reduced pressure, purification by flash column chromatography using an eluting system of hexane/EtOAc (95:5) yielded the title compound as a clear colorless liquid (5.23 g, 54%). MH+229.